BENGHE Foundational & Exploratory

Check Availability & Pricing

8-Hydroxyquinaldine chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Hydroxyquinaldine

Cat. No.: B167061

An In-depth Technical Guide to 8-Hydroxyquinaldine

Introduction

8-Hydroxyquinaldine, also known by its IUPAC name 2-methylquinolin-8-ol, is a heterocyclic
organic compound derived from quinoline.[1][2] It is characterized by a quinoline structure with
a hydroxyl group at the 8-position and a methyl group at the 2-position.[1] This compound
appears as a beige to brown crystalline powder with a phenolic odor.[3][4] While insoluble in
water, it is soluble in organic solvents such as hot alcohol, ether, and benzene.[3][4]

8-Hydroxyquinaldine and its derivatives are significant in various scientific fields due to their
wide range of biological activities, including antimicrobial, anticancer, and antifungal effects.[5]
[6][7] A key feature of this molecule is its ability to act as a chelating agent, forming stable
complexes with numerous metal ions.[1] This property makes it a valuable reagent in analytical
chemistry for the separation and determination of metals.[1] Furthermore, it serves as a crucial
intermediate in the synthesis of dyes, pigments, and various pharmaceutical compounds,
including antiseptic and anti-inflammatory agents.[1][4]

Chemical Structure and Identifiers

The structure of 8-Hydroxyquinaldine consists of a fused pyridine and benzene ring system,
forming a quinoline core. The hydroxyl (-OH) group at position C8 and the methyl (-CH3) group
at position C2 are key to its chemical reactivity and biological function.
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e IUPAC Name: 2-methylquinolin-8-ol[2]

e Synonyms: 8-Hydroxy-2-methylquinoline, 2-Methyl-8-quinolinol, 2-Methyloxine[2][8]
e CAS Number: 826-81-3[4]

e Molecular Formula: C10HoNO[4]

e SMILES: CC1=NC2=C(C=CC=C20)C=C1[2]

e InChl: 1S/C10H9NO/c1-7-5-6-8-3-2-4-9(12)10(8)11-7/h2-6,12H,1H3[2]

InChiKey: NBYLBWHHTUWMER-UHFFFAOY SA-N[2]

Physicochemical Properties

The quantitative physicochemical properties of 8-Hydroxyquinaldine are summarized in the
table below, providing essential data for researchers in handling, formulation, and experimental
design.
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Property Value Source(s)

Molecular Weight 159.18 g/mol [419]
Beige to brown crystalline

Appearance [11[3114]
powder

Melting Point 71-73°C [31[4]

N ) 267 °C (at atmospheric

Boiling Point [31[4]
pressure)

64-65 °C (at 0.2 Torr) [10]

N Water: 0.366 g/L (at 20°C), 0.4

Solubility [1][3]14]
g/L

Chloroform: 466 g/L (at 20°C) [3]

Soluble in hot alcohol, ether,
[31[4]

benzene
pKi: 5.55 (+1); pKz2: 10.31 (0)

pKa . [1][4]
(at 25°C)

Flash Point 139 °C [4][11]

Density ~1.12 g/cm?3 (rough estimate) [4]

Experimental Protocols
Synthesis of 8-Hydroxyquinaldine

A common method for the synthesis of 8-hydroxyquinaldine is the Skraup-type reaction

involving the condensation of 2-aminophenol with crotonaldehyde.[3]

Materials:

e 2-Aminophenol

e 2-Nitrophenol

e Hydrochloric acid
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o Crotonaldehyde

e Sodium hydroxide solution
» Ethanol

Methodology:

e A homogenous mixture of 2-aminophenol and 2-nitrophenol is prepared, and hydrochloric
acid is added.

o Crotonaldehyde is added to the mixture under constant stirring.[3]

e The reaction mixture is heated for 6 hours and then left to stand overnight, allowing the
condensation reaction to complete.[3]

» Following the reaction, the unreacted o-nitrophenol is removed from the mixture via steam
distillation.[3]

e The residual solution is made weakly basic by the addition of a sodium hydroxide solution.

e The crude 8-Hydroxyquinaldine is then isolated from the basified solution by a second
steam distillation.[3]

» For purification, the crude product is first distilled under reduced pressure.[3]

» Finally, the distilled product is recrystallized from ethanol to yield pure 8-hydroxyquinaldine.

[3]
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Caption: Synthesis and purification workflow for 8-Hydroxyquinaldine.

Applications and Biological Activity
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8-Hydroxyquinaldine is a versatile compound with a broad spectrum of applications rooted in
its chemical structure and chelating ability.

Analytical Chemistry

Due to its capacity to form stable, often colored, and insoluble complexes with various metal
ions, 8-hydroxyquinaldine is utilized as an analytical reagent for the extraction, separation,
and gravimetric or spectrophotometric determination of metals.[1]

Pharmaceutical and Medicinal Chemistry

The 8-hydroxyquinoline scaffold is recognized as a "privileged structure” in medicinal
chemistry.[5][6][12] Derivatives, including 8-hydroxyquinaldine, exhibit a wide array of
pharmacological activities:

e Anticancer Activity: Some derivatives have been synthesized and investigated as novel
antitumor agents.[13]

» Antimicrobial and Antifungal Activity: The compound shows fungicidal properties and is a
precursor for various antimicrobial agents.[4][5] 2-Methyl-8-quinolinol has been specifically
noted for its fungicidal properties.[4]

o Neuroprotective Agents: As a lipophilic metal chelator, it has been explored in the context of
neurodegenerative diseases like Alzheimer's, where metal ion dyshomeostasis is implicated.
[51[14]

Industrial and Synthetic Chemistry

It serves as a key building block and intermediate in the synthesis of more complex molecules,
including:

e Dyes and pigments[4]
e Specialized polymers

e Agrochemicals
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Caption: Key properties and application areas of 8-Hydroxyquinaldine.

Conclusion

8-Hydroxyquinaldine is a compound of significant interest to researchers in chemistry,
biology, and materials science. Its unique combination of a privileged heterocyclic scaffold and
potent metal-chelating ability drives its utility across diverse fields, from analytical reagents to
precursors for advanced pharmaceutical agents. The well-established synthesis protocols and
clear physicochemical properties provide a solid foundation for further research and
development into novel applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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